Cas no 62557-12-4 (4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-)
62557-12-4 structure
Product Name:4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-
CAS No:62557-12-4
MF:C7H9N3O3S
MW:215.229659795761
CID:440308
PubChem ID:20288645
Update Time:2025-04-19
4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-
- 2-[2-(methylcarbamoylamino)-1,3-thiazol-4-yl]acetic acid
- 2-(3-methylureido)thiazol-4-ylacetic acid
- DTXSID40604682
- {2-[(Methylcarbamoyl)amino]-1,3-thiazol-4-yl}acetic acid
- 62557-12-4
- KLJLENAZCWNUEC-UHFFFAOYSA-N
- SCHEMBL11373904
-
- Inchi: 1S/C7H9N3O3S/c1-8-6(13)10-7-9-4(3-14-7)2-5(11)12/h3H,2H2,1H3,(H,11,12)(H2,8,9,10,13)
- InChI Key: KLJLENAZCWNUEC-UHFFFAOYSA-N
- SMILES: S1C=C(CC(=O)O)N=C1NC(NC)=O
Computed Properties
- Exact Mass: 215.03657
- Monoisotopic Mass: 215.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 91.32
4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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